Cas no 16491-63-7 (Cyclohexanecarboxylicacid, 2-propen-1-yl ester)

Cyclohexanecarboxylic acid, 2-propen-1-yl ester (CAS: 3060-41-1) is an ester derivative of cyclohexanecarboxylic acid and allyl alcohol. This compound is characterized by its clear liquid form and mild odor, with applications in organic synthesis and specialty chemical production. Its key advantages include reactivity as an intermediate in polymerization and cross-linking reactions due to the presence of the allyl group. The cyclohexane ring contributes to stability, while the ester functionality enhances solubility in organic solvents. It is commonly used in coatings, adhesives, and resin formulations where controlled reactivity and moderate volatility are required. Proper handling under inert conditions is recommended to prevent undesired radical-initiated reactions.
Cyclohexanecarboxylicacid, 2-propen-1-yl ester structure
16491-63-7 structure
Product Name:Cyclohexanecarboxylicacid, 2-propen-1-yl ester
CAS No:16491-63-7
MF:C10H16O2
MW:168.232843399048
CID:220176
PubChem ID:85453
Update Time:2025-06-08

Cyclohexanecarboxylicacid, 2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylicacid, 2-propen-1-yl ester
    • allyl cyclohexanecarboxylate
    • prop-2-enyl cyclohexanecarboxylate
    • prop-2-en-1-yl cyclohexanecarboxylate
    • Ai3-19784
    • Einecs 240-556-3
    • Cyclohexanecarboxylic acid allyl ester
    • Cyclohexanecarboxylic acid 2-propenyl ester
    • Cyclohexanecarboxylic acid, allyl ester
    • UNII-TA9RCC6QNA
    • NS00025396
    • 16491-63-7
    • TA9RCC6QNA
    • CYCLOHEXANECARBOXYLIC ACID, 2-PROPEN-1-YL ESTER
    • SCHEMBL634058
    • Cyclohexanecarboxylic acid, 2-propenyl ester
    • DTXSID80167822
    • AIPJCMMALQPRMK-UHFFFAOYSA-N
    • Allyl cyclohexanecarboxylate #
    • Inchi： 1S/C10H16O2/c1-2-8-12-10(11)9-6-4-3-5-7-9/h2,9H,1,3-8H2
    • InChI Key： AIPJCMMALQPRMK-UHFFFAOYSA-N
    • SMILES： O(CC=C)C(C1CCCCC1)=O

Computed Properties

  • Exact Mass: 168.11508
  • Monoisotopic Mass: 168.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

Cyclohexanecarboxylicacid, 2-propen-1-yl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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